2,4-Dimethoxy-5-methoxymethyl-benzonitrile

• Molecular Formula: C11H13NO3
• Molecular Weight: 207.23 g/mol
• IUPAC Name: 2,4-dimethoxy-5-(methoxymethyl)benzonitrile
• InChI: InChI=1S/C11H13NO3/c1-13-7-9-4-8(6-12)10(14-2)5-11(9)15-3/h4-5H,7H2,1-3H3
• InChI Key: JHUOPEYXLLQGDY-UHFFFAOYSA-N
• Canonical SMILES: COCC1=CC(=C(C=C1OC)OC)C#N

Description

2,4-Dimethoxy-5-methoxymethyl-benzonitrile is a useful research compound. Its molecular formula is C11H13NO3 and its molecular weight is 207.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5-hydroxymethyl-2,4-dimethoxy-benzonitrile (218 mg, 1.128 mmol) in tetrahydrofuran (10 mL) cooled to 0° C. were sequentially added sodium hydride (34.2 mg, 1.354 mmol) and iodomethane (140 μL, 2.256 mmol). The icebath was removed after 5 min and the reaction mixture was stirred at room temperature under argon for 12 h. Water was added and the product was extracted with methylene chloride (2×15 mL). The organic layers were washed with brine (1×2 mL) and dried over anhydrous sodium sulfate. The solid was filtered off and the filtrate was concentrated in vacuo. Purification of the crude residue by flash chromatography (Biotage system, KP-Sil™ 32-63 μm, 60 Å silica gel) eluting with 40% ethyl acetate in hexanes yielded 2,4-dimethoxy-5-methoxymethyl-benzonitrile as a white solid (221 mg, 95%).